Cas no 175082-78-7 (4-{5-[(5E)-3-(3-carboxypropyl)-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl}butanoic acid)
![4-{5-[(5E)-3-(3-carboxypropyl)-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl}butanoic acid structure](https://www.kuujia.com/scimg/cas/175082-78-7x500.png)
175082-78-7 structure
Product name:4-{5-[(5E)-3-(3-carboxypropyl)-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl}butanoic acid
4-{5-[(5E)-3-(3-carboxypropyl)-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl}butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (E)-4,4-(4,4-dioxo-2,2-dithioxo-2H,2H-[5,5-bithiazolylidene]-3,3(4H,4H)-diyl)dibutyric acid
- 3-Thiazolidinebutanoic acid, 5-[3-(3-carboxypropyl)-4-oxo-2-thioxo-5-thiazolidinylidene]-4-oxo-2-thioxo-
- 4-{5-[(5E)-3-(3-carboxypropyl)-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl}butanoic acid
- (E)-4,4'-(4,4'-dioxo-2,2'-dithioxo-2H,2'H-[5,5'-bithiazolylidene]-3,3'(4H,4'H)-diyl)dibutanoic acid
- AKOS002197819
- 4-{(5E)-5-[3-(3-carboxypropyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]-4-oxo-2-thioxo-1,3-thiazolidin-3-yl}butanoic acid
- HMS1583N07
- F0207-0201
- 4-[(5E)-5-[3-(3-carboxypropyl)-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]butanoic acid
- 175082-78-7
- CCG-2618
-
- Inchi: 1S/C14H14N2O6S4/c17-7(18)3-1-5-15-11(21)9(25-13(15)23)10-12(22)16(14(24)26-10)6-2-4-8(19)20/h1-6H2,(H,17,18)(H,19,20)
- InChI Key: GCBYEDXRLZYHIE-UHFFFAOYSA-N
- SMILES: S1C(=C2SC(=S)N(CCCC(O)=O)C2=O)C(=O)N(CCCC(O)=O)C1=S
Computed Properties
- Exact Mass: 433.97347086g/mol
- Monoisotopic Mass: 433.97347086g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 26
- Rotatable Bond Count: 8
- Complexity: 675
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 230Ų
Experimental Properties
- Density: 1.74±0.1 g/cm3(Predicted)
- Boiling Point: 601.7±65.0 °C(Predicted)
- pka: 4.25±0.10(Predicted)
4-{5-[(5E)-3-(3-carboxypropyl)-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl}butanoic acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F0207-0201-4mg |
4-{5-[(5E)-3-(3-carboxypropyl)-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl}butanoic acid |
175082-78-7 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
Life Chemicals | F0207-0201-25mg |
4-{5-[(5E)-3-(3-carboxypropyl)-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl}butanoic acid |
175082-78-7 | 90%+ | 25mg |
$109.0 | 2023-05-17 | |
Life Chemicals | F0207-0201-1mg |
4-{5-[(5E)-3-(3-carboxypropyl)-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl}butanoic acid |
175082-78-7 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
Life Chemicals | F0207-0201-3mg |
4-{5-[(5E)-3-(3-carboxypropyl)-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl}butanoic acid |
175082-78-7 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
Life Chemicals | F0207-0201-2μmol |
4-{5-[(5E)-3-(3-carboxypropyl)-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl}butanoic acid |
175082-78-7 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
Life Chemicals | F0207-0201-2mg |
4-{5-[(5E)-3-(3-carboxypropyl)-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl}butanoic acid |
175082-78-7 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
Life Chemicals | F0207-0201-10mg |
4-{5-[(5E)-3-(3-carboxypropyl)-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl}butanoic acid |
175082-78-7 | 90%+ | 10mg |
$79.0 | 2023-05-17 | |
Life Chemicals | F0207-0201-15mg |
4-{5-[(5E)-3-(3-carboxypropyl)-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl}butanoic acid |
175082-78-7 | 90%+ | 15mg |
$89.0 | 2023-05-17 | |
Life Chemicals | F0207-0201-20μmol |
4-{5-[(5E)-3-(3-carboxypropyl)-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl}butanoic acid |
175082-78-7 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
Life Chemicals | F0207-0201-5μmol |
4-{5-[(5E)-3-(3-carboxypropyl)-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl}butanoic acid |
175082-78-7 | 90%+ | 5μl |
$63.0 | 2023-05-17 |
4-{5-[(5E)-3-(3-carboxypropyl)-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl}butanoic acid Related Literature
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Guido Verniest,Karel Piron,Eva Van Hende,Jan Willem Thuring,Gregor Macdonald,Frederik Deroose,Norbert De Kimpe Org. Biomol. Chem., 2010,8, 2509-2512
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Yun-Feng Xie,San-Yuan Ding,Jun-Min Liu,Wei Wang,Qi-Yu Zheng J. Mater. Chem. C, 2015,3, 10066-10069
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Jian Fan,Shengke Wang,Jiahui Chen,Manyi Wu,Jitan Zhang,Meihua Xie Org. Chem. Front., 2019,6, 437-441
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Chun-Ting He,Pei-Qin Liao,Dong-Dong Zhou,Bao-Ying Wang,Wei-Xiong Zhang,Jie-Peng Zhang,Xiao-Ming Chen Chem. Sci., 2014,5, 4755-4762
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5. Translating endoplasmic reticulum biology into the clinic: a role for ER-targeted natural products?David M. Pereira,Patrícia Valentão,Georgina Correia-da-Silva,Natércia Teixeira,Paula B. Andrade Nat. Prod. Rep., 2015,32, 705-722
175082-78-7 (4-{5-[(5E)-3-(3-carboxypropyl)-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl}butanoic acid) Related Products
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